Cas no 70989-04-7 ((S)-Mephenytoin)

• Product Name: (S)-Mephenytoin
• CAS No: 70989-04-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00270025
• CID: 568032
• PubChem ID: 107921
• Update Time: 2025-10-28

(S)-Mephenytoin Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-ethyl-3-methyl-5-phenyl-, (5S)-
• (S)-Mephenytoin
• (S)-5-Ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
• (+)-Mephobarbital
• (+)-Mephobarbitol
• (5R)-mephobarbital
• (S)-5-Ethyl-1-methyl-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• (S)-Methylphenobarbital
• [14C]-(+)-Mephenytoin
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-1-methyl-5-phenyl-,(S)
• S(+)-5-Ethyl-1-methyl-5-phenylbarbituric acid
• S(+)-5-Ethyl-3-methyl-5-phenylhydantoin
• S-mephenytoin
• UNII-5NC67NU76B component ALARQZQTBTVLJV-ZDUSSCGKSA-N
• (S)-(+)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• (S)-(+)-5-Ethyl-3-methyl-5-phenylhydantoin
• Q27276264
• EX-A6720
• SCHEMBL21768
• 70989-04-7
• (5s)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
• (+)-Mephenytoin
• HY-B1184A
• Tox21_111783
• NCGC00160394-02
• NCGC00165924-04
• UNII-D9818430MW
• AKOS030530599
• (5S)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• 2,4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-, (5S)-
• CAS-70989-04-7
• (S)-5-Ethyl-3-methyl-5-phenylhydantoin
• (+)-S-Mephenytoin
• C20130
• (+)-5-ETHYL-3-METHYL-5-PHENYLHYDANTOIN
• MFCD00270025
• d-Mephenytoin
• DTXSID7046126
• MEPHENYTOIN, (S)-
• NS00099162
• BDBM21361
• Mephenytoin, (+)-
• CHEMBL1743264
• Mephenytoin, D-
• (S)-(+)-Mephenytoin
• Tox21_111783_1
• EN300-10845170
• GMHKMTDVRCWUDX-LBPRGKRZSA-N
• S10442
• DTXCID5026126
• CHEBI:179062
• (+)-Mesantoin
• NCGC00160394-01
• CS-0102758
• D9818430MW
• (S)-(+)-Mephenytoin, solid, >=98% (HPLC)
• A934834
• 2,4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-, (S)-
• DA-59691

• MDL： MFCD00270025
• Inchi： 1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m0/s1
• InChI Key： GMHKMTDVRCWUDX-LBPRGKRZSA-N
• SMILES： O=C1[C@@](C2C=CC=CC=2)(CC)NC(N1C)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Melting Point: 135-138 °C
• Solubility: DMSO: soluble
• PSA: 49.41000
• LogP: 1.74020

(S)-Mephenytoin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38

Additional information on (S)-Mephenytoin

Chemical and Pharmacological Profile of (S)-Mephenytoin (CAS No. 70989-04-7)

Mephenytoin, chemically designated as 5-(α-methyl-2-phenylhydrazinyl)valeric acid, is a well-established anticonvulsant medication primarily used in the management of generalized tonic-clonic seizures. The compound is characterized by its unique stereochemistry, with the enantiomer (S)-Mephenytoin (CAS No. 70989-04-7) being the pharmacologically active form. This introduction delves into the chemical properties, pharmacological mechanisms, recent research advancements, and clinical applications of (S)-Mephenytoin, emphasizing its significance in modern neurology and medicinal chemistry.

The molecular structure of (S)-Mephenytoin consists of a valeric acid backbone substituted with an α-methyl-2-phenylhydrazine moiety. Its stereochemical configuration at the chiral center significantly influences its pharmacological activity. Unlike its racemic counterpart, which exhibits a lower efficacy and higher incidence of side effects, (S)-Mephenytoin demonstrates superior therapeutic benefits with a more predictable pharmacokinetic profile. This has led to increased interest in enantioselective drug development, where the pharmacological properties of individual enantiomers are optimized to enhance efficacy and minimize adverse effects.

Pharmacologically, (S)-Mephenytoin exerts its anticonvulsant effects primarily through sodium channel blockade. It stabilizes neuronal membranes by inhibiting repetitive neuronal firing during pathological conditions such as epilepsy. Recent studies have highlighted the compound's ability to modulate not only sodium channels but also other ion channels and neurotransmitter systems, contributing to its broad-spectrum anticonvulsant activity. For instance, research has demonstrated that (S)-Mephenytoin can interact with calcium channels and GABAergic receptors, further enhancing its therapeutic potential in managing various neurological disorders.

One of the most compelling aspects of (S)-Mephenytoin is its favorable safety profile compared to other anticonvulsants. Clinical trials have consistently shown that it has a lower risk of idiosyncratic drug reactions and hepatotoxicity. This makes it an attractive option for patients who may be sensitive to other antiepileptic drugs (AEDs). Additionally, the compound's metabolic pathways have been extensively studied, revealing that it is primarily metabolized by the cytochrome P450 enzyme system, particularly CYP2C19. Understanding these metabolic pathways is crucial for drug-drug interactions and individualized dosing strategies.

Recent advancements in computational chemistry and pharmacogenomics have further illuminated the mechanisms of action of (S)-Mephenytoin. Molecular docking studies have identified specific binding interactions between (S)-Mephenytoin and sodium channel subtypes, providing insights into how it modulates neuronal excitability. Furthermore, pharmacogenomic analyses have revealed that genetic variations in CYP2C19 can significantly influence the metabolism and efficacy of (S)-Mephenytoin, highlighting the importance of personalized medicine in optimizing treatment outcomes.

In clinical practice, (S)-Mephenytoin has been increasingly used as a first-line treatment for generalized tonic-clonic seizures due to its efficacy and safety. However, its use has also been explored in other neurological conditions such as bipolar disorder and migraine prevention. Emerging evidence suggests that (S)-Mephenytoin may have mood-stabilizing properties, making it a potential therapeutic option for patients with bipolar disorder who do not respond well to traditional mood stabilizers. Similarly, preliminary studies indicate that it may help reduce migraine frequency by modulating trigeminal nerve activity.

The synthesis and purification of (S)-Mephenytoin are critical aspects of pharmaceutical manufacturing. Chiral resolution techniques such as diastereomeric salt formation or enzymatic resolution are commonly employed to isolate the active enantiomer from racemic mixtures. Advances in asymmetric synthesis have enabled more efficient production methods, reducing costs and improving scalability for industrial applications. These innovations are essential for ensuring an adequate supply of high-quality (S)-Mephenytoin for therapeutic use worldwide.

Emerging research also explores the potential applications of (S)-Mephenytoin in neuroprotective therapies beyond its traditional anticonvulsant role. Studies suggest that it may have neuroprotective effects against oxidative stress and excitotoxicity, which are implicated in various neurological disorders such as Alzheimer's disease and Parkinson's disease. While further research is needed to confirm these findings, they open up new avenues for therapeutic intervention using this well-characterized compound.

In conclusion,(S)-Mephenytoin (CAS No. 70989-04-7) represents a significant advancement in anticonvulsant therapy due to its high efficacy, favorable safety profile, and unique pharmacological mechanisms. Recent research continues to uncover new insights into its actions at molecular levels and explore novel therapeutic applications beyond epilepsy management. As our understanding of neurological disorders deepens,(S)-Mephenytoin will likely remain a cornerstone in both clinical practice and pharmaceutical innovation.